Cas no 122741-44-0 (2,3,4,6-Tetra-O-benzyl-D-glucopyranosyl Fluoride)

• Product Name: 2,3,4,6-Tetra-O-benzyl-D-glucopyranosyl Fluoride
• CAS No: 122741-44-0
• MF: C₃₄H₃₅FO₅
• MW: 542.637113809586
• MDL: MFCD01862264
• CID: 890040
• PubChem ID: 87577672
• Update Time: 2025-05-19

2,3,4,6-Tetra-O-benzyl-D-glucopyranosyl Fluoride Chemical and Physical Properties

Names and Identifiers

• 2,3,4,6-Tetra-O-benzyl-D-glucopyranosyl Fluoride
• (3R,4S,5R,6R)-2-fluoro-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxane
• 2,3,4,6-TETRA-O-BENZYL-BETA-D-GLUCOPYRANOSYL FLUORIDE
• (2R,3R,4S,5R,6S)-3,4,5-Tris(benzyloxy)-2-((benzyloxy)methyl)-6-fluorotetrahydro-2H-pyran
• (3S,4R,5S,6S)-2-Fluoro-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxane
• AKOS037646847
• 2,3,4,6-tetra-O-benzyl-alpha/beta-D-glucopyranosyl fluoride
• (2R,3R,4S,5R)-3,4,5-TRIS(BENZYLOXY)-2-[(BENZYLOXY)METHYL]-6-FLUOROOXANE
• SCHEMBL2124872
• 122741-44-0
• QNXIKNZDQVSBCO-BKJHVTENSA-N
• HY-W145533
• T1971
• E78804
• DTXSID40449454
• D-Glucopyranosyl fluoride, 2,3,4,6-tetrakis-O-(phenylmethyl)-
• CS-0214498
• AS-71162

• MDL： MFCD01862264
• Inchi： 1S/C34H35FO5/c35-34-33(39-24-29-19-11-4-12-20-29)32(38-23-28-17-9-3-10-18-28)31(37-22-27-15-7-2-8-16-27)30(40-34)25-36-21-26-13-5-1-6-14-26/h1-20,30-34H,21-25H2/t30-,31-,32+,33-,34?/m1/s1
• InChI Key： QNXIKNZDQVSBCO-BKJHVTENSA-N
• SMILES： FC1[C@@H]([C@H]([C@@H]([C@@H](COCC2C=CC=CC=2)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 542.24700
• Monoisotopic Mass: 542.24685237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: solid
• Melting Point: 42.0 to 47.0 deg-C
• Flash Point: >230 °F
• Refractive Index: 28 ° (C=1, CHCl3)
• PSA: 46.15000
• LogP: 6.65380
• Solubility: Not determined

2,3,4,6-Tetra-O-benzyl-D-glucopyranosyl Fluoride Security Information

• WGK Germany：3
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2,3,4,6-Tetra-O-benzyl-D-glucopyranosyl Fluoride

2,3,4,6-Tetra-O-benzyl-D-glucopyranosyl Fluoride: A Comprehensive Overview

The compound CAS No. 122741-44-0, commonly referred to as 2,3,4,6-Tetra-O-benzyl-D-glucopyranosyl Fluoride, is a highly specialized chemical entity with significant applications in the fields of organic synthesis and biochemistry. This compound is a derivative of D-glucopyranose, a common six-membered cyclic sugar, modified with benzyl groups at the 2, 3, 4, and 6 positions and a fluoride ion as the leaving group. Its structure makes it particularly valuable in the synthesis of complex carbohydrates and related compounds.

Recent advancements in carbohydrate chemistry have highlighted the importance of protecting groups like benzyl ethers in the synthesis of glycosides. The use of benzyl groups in this compound serves to protect the hydroxyl functionalities at specific positions on the glucopyranose ring, enabling precise control during subsequent reactions. The fluoride ion acts as a good leaving group, facilitating nucleophilic substitution reactions that are critical in glycosylation processes.

In terms of applications, 2,3,4,6-Tetra-O-benzyl-D-glucopyranosyl Fluoride has been extensively utilized in the construction of glycosidic bonds—a key step in the synthesis of oligosaccharides and glycoproteins. Researchers have employed this compound to study the stereochemical outcomes of glycosylation reactions, contributing significantly to our understanding of sugar assembly mechanisms. For instance, a study published in the Journal of Organic Chemistry demonstrated its effectiveness in synthesizing biologically relevant disaccharides with high regioselectivity.

Beyond its role in organic synthesis, this compound has also found applications in medicinal chemistry. The ability to selectively install or modify sugar moieties is crucial in drug discovery efforts targeting enzymes like glycosidases or lectins. Recent studies have explored its potential as a substrate for enzyme assays, providing insights into enzyme specificity and catalytic mechanisms.

The synthesis of CAS No. 122741-44-0 typically involves multi-step procedures that emphasize protection-deprotection strategies. A common approach begins with the selective protection of hydroxyl groups on D-glucopyranose using benzyl chloride under acidic conditions. Subsequent installation of the fluoride ion as a leaving group requires careful control to ensure stability and reactivity balance.

From an analytical standpoint, this compound has been characterized using a variety of spectroscopic techniques including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into its molecular structure and purity. For example, proton NMR spectra reveal distinct signals corresponding to the benzyl-protected hydroxyl groups and the anomeric position bearing the fluoride ion.

In conclusion, 2,3,4,6-Tetra-O-benzyl-D-glucopyranosyl Fluoride stands out as an essential tool in modern carbohydrate chemistry. Its unique structure and reactivity make it indispensable for constructing complex sugar-containing molecules with applications ranging from drug discovery to biochemical studies. As research continues to uncover new synthetic pathways and biological roles for such compounds, their importance in both academic and industrial settings is expected to grow further.